Cas no 1805168-47-1 (3-Bromo-2-chloro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine)
3-Bromo-2-chloro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-2-chloro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine
-
- Inchi: 1S/C7H2BrClF5N/c8-4-2(7(12,13)14)1-3(6(10)11)15-5(4)9/h1,6H
- InChI Key: UKHUGXCEMWHGNG-UHFFFAOYSA-N
- SMILES: BrC1=C(N=C(C(F)F)C=C1C(F)(F)F)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 224
- XLogP3: 4
- Topological Polar Surface Area: 12.9
3-Bromo-2-chloro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029063309-1g |
3-Bromo-2-chloro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine |
1805168-47-1 | 97% | 1g |
$1,564.50 | 2022-04-01 |
3-Bromo-2-chloro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
Additional information on 3-Bromo-2-chloro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine
Introduction to 3-Bromo-2-chloro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine (CAS No. 1805168-47-1)
3-Bromo-2-chloro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine, identified by its CAS number 1805168-47-1, is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in medicinal chemistry. The structural features of 3-Bromo-2-chloro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine, particularly the presence of bromo, chloro, difluoromethyl, and trifluoromethyl substituents, make it a versatile intermediate for synthesizing various bioactive molecules.
The significance of this compound lies in its potential applications as a building block in the development of novel therapeutic agents. Pyridine derivatives have long been a cornerstone in drug discovery, with many clinically used medications featuring pyridine moieties in their structures. The electron-withdrawing nature of the fluorine atoms and halogen substituents in 3-Bromo-2-chloro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine enhances its reactivity, making it an attractive candidate for further functionalization. This reactivity is particularly valuable in constructing complex molecular frameworks that mimic natural products or target specific biological pathways.
In recent years, there has been a surge in research focused on developing small-molecule inhibitors for various diseases, including cancer, infectious diseases, and inflammatory disorders. The structural motifs present in 3-Bromo-2-chloro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine align well with the requirements for such inhibitors. For instance, the bromo and chloro groups provide handles for palladium-catalyzed cross-coupling reactions, which are commonly employed to introduce additional functional groups or to link the pyridine core to other pharmacophores. This flexibility allows chemists to tailor the compound’s properties for specific biological targets.
One of the most compelling aspects of 3-Bromo-2-chloro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine is its potential role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers can modulate these pathways and potentially treat disease states. The presence of both electron-withdrawing and electron-donating groups on the pyridine ring can be exploited to optimize binding interactions with kinase active sites. Additionally, the fluorinated substituents can improve metabolic stability and binding affinity, key factors in drug design.
Another area where 3-Bromo-2-chloro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine shows promise is in the development of agrochemicals. Pyridine derivatives are widely used as intermediates in the synthesis of pesticides and herbicides due to their ability to interfere with essential biological processes in pests. The structural complexity of this compound allows for the creation of molecules with high selectivity towards target organisms while minimizing environmental impact. Recent advances in green chemistry have emphasized the need for sustainable synthetic routes, and compounds like 3-Bromo-2-chloro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine can be incorporated into such processes through efficient catalytic methods.
The synthesis of 3-Bromo-2-chloro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine involves multi-step organic transformations that highlight modern synthetic methodologies. For example, starting from commercially available pyridine precursors, one can employ halogenation reactions to introduce bromo and chloro substituents at desired positions. Subsequent functionalization with difluoromethylation reagents followed by trifluoromethylation provides the final product. These steps often utilize transition metal catalysis, which offers high selectivity and efficiency under mild conditions. Such synthetic approaches are not only scalable but also align with industry standards for producing high-purity compounds.
The pharmacological potential of 3-Bromo-2-chloro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine has been explored through computational modeling and experimental studies. Molecular docking simulations have been used to predict how this compound might interact with biological targets such as enzymes or receptors. These studies suggest that it could exhibit inhibitory activity against several therapeutic targets by occupying key binding pockets within these proteins. Experimental validation through enzyme assays or cell-based assays would further confirm its efficacy.
In conclusion, 3-Bromo-2-chloro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine (CAS No. 1805168-47-1) represents a valuable asset in medicinal chemistry due to its structural complexity and functional diversity. Its utility as an intermediate for synthesizing bioactive molecules underscores its importance in drug discovery efforts targeting various diseases. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in the development of next-generation therapeutics and agrochemicals.
1805168-47-1 (3-Bromo-2-chloro-6-(difluoromethyl)-4-(trifluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)